Cas no 682346-10-7 (1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine)

1-(2,4-Dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine is a specialized piperazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a sulfonyl group and methoxy-substituted aromatic rings, which may enhance binding affinity and selectivity in receptor interactions. The compound’s distinct substitution pattern offers advantages in modulating physicochemical properties, such as solubility and metabolic stability, making it a candidate for further investigation in drug discovery. Its well-defined synthetic pathway allows for consistent purity and scalability, supporting rigorous preclinical studies. Researchers may explore its utility as an intermediate or lead compound in developing therapeutics targeting CNS or inflammatory pathways.
1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine structure
682346-10-7 structure
Product Name:1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine
CAS No:682346-10-7
MF:C20H26N2O3S
MW:374.497044086456
CID:5419764
Update Time:2025-10-29

1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dimethylphenyl)-4-[(2-methoxy-5-methylphenyl)sulfonyl]piperazine
    • 1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine
    • Inchi: 1S/C20H26N2O3S/c1-15-5-7-18(17(3)13-15)21-9-11-22(12-10-21)26(23,24)20-14-16(2)6-8-19(20)25-4/h5-8,13-14H,9-12H2,1-4H3
    • InChI Key: JJAWJZGWPJEPGG-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(N1CCN(CC1)C1=CC=C(C=C1C)C)C1=CC(C)=CC=C1OC

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Additional information on 1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine

Introduction to 1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine (CAS No. 682346-10-7)

1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine, with the CAS number 682346-10-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely used in the development of various therapeutic agents due to their versatile pharmacological properties.

The molecular structure of 1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine is characterized by a piperazine ring substituted with a 2,4-dimethylphenyl group and a 2-methoxy-5-methylbenzenesulfonyl group. This unique arrangement of functional groups imparts specific chemical and biological activities that make it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine in various therapeutic areas. One notable application is its use as a modulator of serotonin receptors, particularly the 5-HT2A receptor. Serotonin receptors play a crucial role in regulating mood, cognition, and other physiological processes. By modulating these receptors, this compound may offer new avenues for treating psychiatric disorders such as depression and anxiety.

In addition to its potential in psychiatric disorders, 1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine has also shown promise in the treatment of neurodegenerative diseases. Research has demonstrated that this compound can protect neurons from oxidative stress and inflammation, which are key factors in the progression of conditions like Alzheimer's disease and Parkinson's disease. The neuroprotective effects of this compound are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine have been extensively studied to ensure its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, making it suitable for oral administration. Furthermore, its low toxicity profile and high selectivity for target receptors enhance its safety and efficacy as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine in various indications. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and support further investigation into its therapeutic potential.

The synthesis of 1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 1-(2,4-dimethylphenyl)-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine (CAS No. 682346-10-7) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing the treatment of various diseases.

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